Cas no 5777-21-9 (3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde)
5777-21-9 structure
Product Name:3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde
CAS No:5777-21-9
MF:C4H3NO3
MW:113.071521043777
CID:1090776
PubChem ID:5324210
Update Time:2025-04-20
3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde
- 3-oxo-2,3-dihydro-isoxazole-5-carbaldehyde
- 5777-21-9
- AKOS006372244
- InChI=1/C4H3NO3/c6-2-3-1-4(7)5-8-3/h1-2H,(H,5,7
- 3-Oxo-2,3-dihydro-1,2-oxazole-5-carbaldehyde
- SCHEMBL8815797
- DTXSID80415895
- 3-oxo-1,2-oxazole-5-carbaldehyde
-
- Inchi: 1S/C4H3NO3/c6-2-3-1-4(7)5-8-3/h1-2H,(H,5,7)
- InChI Key: MTVFKTPLKNPKCM-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC(N1)=O
Computed Properties
- Exact Mass: 113.011292958g/mol
- Monoisotopic Mass: 113.011292958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 55.4Ų
3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,Store in freezer, under -20°C
3-Oxo-2,3-dihydroisoxazole-5-carbaldehyde Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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